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Introduction

A-286982 is a potent, allosteric inhibitor of the interaction between Lymphocyte Function-

Associated Antigen-1 (LFA-1) and Intercellular Adhesion Molecule-1 (ICAM-1).[1] This

interaction is a critical component of the immune response, mediating leukocyte adhesion to

endothelial cells and subsequent extravasation to sites of inflammation. By targeting this

interaction, A-286982 presents a promising therapeutic strategy for a variety of inflammatory

and autoimmune diseases. These application notes provide detailed protocols for key in vitro

assays to characterize the activity of A-286982 and a guide for its use in in vivo studies.

Mechanism of Action
A-286982 functions as an allosteric inhibitor, binding to the I domain allosteric site (IDAS) on

the αL subunit of LFA-1.[1] This binding induces a conformational change in LFA-1 that reduces

its affinity for ICAM-1, thereby preventing the cell-cell adhesion necessary for immune cell

trafficking and activation.

Signaling Pathway

The interaction of LFA-1 with ICAM-1 initiates downstream signaling cascades that are crucial

for T-cell activation and adhesion. Upon T-cell receptor (TCR) stimulation, "inside-out" signaling
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leads to the activation of small GTPases like Rap1. Activated Rap1 recruits talin and kindlin-3

to the cytoplasmic tail of the LFA-1 β2 subunit, causing a conformational change that increases

LFA-1's affinity for ICAM-1. The binding of LFA-1 to ICAM-1 then triggers "outside-in" signaling,

which involves the activation of downstream effectors such as Rho family GTPases (RhoA and

Rac1), leading to cytoskeletal reorganization and strengthened cell adhesion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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